Cas no 928840-99-7 (2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine)

2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine structure
928840-99-7 structure
Product Name:2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine
CAS No:928840-99-7
MF:C6H2Cl2IN3
MW:313.910650730133
MDL:MFCD11109825
CID:822749
PubChem ID:53302156
Update Time:2024-10-26

2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine
    • 2,4,5-TRIFLUOROPHENYLACETIC ACID
    • 5H-Pyrrolo[3,2-d]pyrimidine,2,4-dichloro-7-iodo
    • QC-9946
    • 2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine (ACI)
    • AC-28342
    • OWEXDONXHZLSDA-UHFFFAOYSA-N
    • SCHEMBL18040225
    • CS-0054642
    • DB-079428
    • Z1269195169
    • SY322424
    • DTXSID90693344
    • MFCD11109825
    • PS-17324
    • PB13372
    • EN300-115488
    • 7-iodo-2,4-dichloro pyrrolo[3,2-d]pyrimidine
    • 928840-99-7
    • SCHEMBL18056912
    • AKOS015901380
    • MDL： MFCD11109825
    • Inchi： 1S/C6H2Cl2IN3/c7-5-4-3(2(9)1-10-4)11-6(8)12-5/h1,10H
    • InChI Key： RDDFXIAEFUSRKU-UHFFFAOYSA-N
    • SMILES： ClC1N=C2C(NC=C2I)=C(Cl)N=1

Computed Properties

  • Exact Mass: 312.86700
  • Monoisotopic Mass: 312.867
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6A^2
  • XLogP3: 3

Experimental Properties

  • Density: 2.337
  • Refractive Index: 1.8
  • PSA: 41.57000
  • LogP: 2.86930

2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM152231-100mg
2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine
 928840-99-7 95%+
100mg
 $241 2021-08-05
Chemenu
CM152231-250mg
2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine
 928840-99-7 95%+
250mg
 $373 2021-08-05
Chemenu
CM152231-1g
2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine
 928840-99-7 95%+
1g
 $746 2021-08-05
Chemenu
CM152231-1g
2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine
 928840-99-7 95%+
1g
 $*** 2023-03-30
abcr
AB337242-1 g
2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine; .
 928840-99-7
1g
 €452.00 2023-04-26
abcr
AB337242-5 g
2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine; .
 928840-99-7
5g
 €1298.00 2023-04-26
Matrix Scientific
123838-1g
2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine, 95+%
 928840-99-7 95+%
1g
 $710.00 2023-09-06
eNovation Chemicals LLC
Y1104941-5g
2,4-dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine
 928840-99-7 95%
5g
 $900 2024-07-23
eNovation Chemicals LLC
Y1096903-1G
2,4-dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine
 928840-99-7 97%
1g
 $310 2023-05-13
eNovation Chemicals LLC
D518290-1g
2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyriMidine
 928840-99-7 97%
1g
 $1305 2024-05-24

2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine Production Method

Production Method 1

63200-54-4 63200-54-4
928840-99-7 928840-99-7
Reaction Conditions
1.1 Reagents: Tetrahydrofuran ,  N-Iodosuccinimide ;  7 d, rt
Reference
C-Functionalization of 9-deazapurines by cross-coupling reactions
Bambuch, Vitezslav; Otmar, Miroslav; Pohl, Radek; Masojidkova, Milena; Holy, Antonin, Tetrahedron, 2007, 63(7), 1589-1601

Production Method 2

63200-54-4 63200-54-4
928840-99-7 928840-99-7
Reaction Conditions
1.1 Reagents: N-Iodosuccinimide Solvents: Tetrahydrofuran ;  2 h, rt
Reference
Anticancer Properties of Halogenated Pyrrolo[3,2-d]pyrimidines with Decreased Toxicity via N5 Substitution
Cawrse, Brian M.; Lapidus, Rena S.; Cooper, Brandon; Choi, Eun Yong; Seley-Radtke, Katherine L., ChemMedChem, 2018, 13(2), 178-185

Production Method 3

928840-99-7 928840-99-7
Reaction Conditions
Reference
Preparation of oxodihydropyridopyrimidine derivatives for use as eIF4E inhibitors
, World Intellectual Property Organization, , ,

Production Method 4

63200-54-4 63200-54-4
928840-99-7 928840-99-7
Reaction Conditions
1.1 Reagents: Ammonium iodide Solvents: Ethanol ;  5 h, rt
Reference
Electrochemical Direct C-H Halogenation of N-Heteroarenes and Naphthols
Tao, Pan; Li, Yujun; Zheng, Ke, European Journal of Organic Chemistry, 2023, 26(35),

Production Method 5

63200-54-4 63200-54-4
928840-99-7 928840-99-7
Reaction Conditions
1.1 Reagents: N-Iodosuccinimide Solvents: Tetrahydrofuran ;  2 h, rt
Reference
Thieno- and pyrrolopyrimidine analogues and prodrugs thereof as anticancer agents and methods of use thereof
, United States, , ,

Production Method 6

63200-54-4 63200-54-4
928840-99-7 928840-99-7
Reaction Conditions
1.1 Reagents: N-Iodosuccinimide Solvents: Tetrahydrofuran ;  2 h, 21 - 25 °C
Reference
Thieno- and pyrrolopyrimidine analogues as anticancer agents and methods of use thereof
, United States, , ,

Production Method 7

63200-54-4 63200-54-4
928840-99-7 928840-99-7
Reaction Conditions
1.1 Reagents: N-Iodosuccinimide Solvents: Tetrahydrofuran ;  2 h, rt
Reference
Antiproliferative activities of halogenated pyrrolo[3,2-d]pyrimidines
Temburnikar, Kartik W.; Ross, Christina R.; Wilson, Gerald M.; Balzarini, Jan; Cawrse, Brian M.; et al, Bioorganic & Medicinal Chemistry, 2015, 23(15), 4354-4363

Production Method 8

928840-99-7 928840-99-7
Reaction Conditions
Reference
Preparation of pyrimidine acyclic compounds and their derivatives as anti-tumor agents
, China, , ,

2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine Raw materials

2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine Preparation Products

2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine Related Literature

928840-99-7 (2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine) Related Products

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm